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Compound of Interest

Compound Name: h-d-Mecha-oh hydrochloride
Cat. No.: B1500226
Get Quote

Executive Summary & Compound Profile

H-D-MeCha-OH-HCI (N-Methyl-D-Cyclohexylalanine Hydrochloride) is a critical non-
proteinogenic amino acid used in the design of peptidomimetics. Its structural features—a
lipophilic cyclohexyl side chain combined with N-methylation—confer two major
pharmacological advantages:

o Metabolic Stability: The N-methyl group blocks enzymatic degradation by aminopeptidases.

» Receptor Selectivity: The bulky, aliphatic cyclohexyl group often enhances binding affinity in
GPCR ligands (e.g., GnRH antagonists and opioid receptor ligands) by mimicking the spatial
occupancy of Phenylalanine while eliminating

stacking interactions.

This protocol details the synthesis of H-D-MeCha-OH[1][2][3]-HCI starting from commercially
available Boc-D-Cha-OH. We utilize the Cheung-Benoiton methylation method, optimized for
preventing racemization of the sensitive D-stereocenter.
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Compound Data

Parameter Specification

2R)-3-cyclohexyl-2-(methylamino)propanoic
IUPAC Name (2R) y yl2-{ Y prop
acid hydrochloride

Common Name N-Methyl-D-Cyclohexylalanine HCI

Molecular Formula

Molecular Weight 221.72 g/mol (Salt) / 185.26 g/mol (Free Base)
N Soluble in Water, Methanol; Sparingly soluble in
Solubility
DCM
Chirality D-Configuration (R)

Retrosynthetic Analysis & Strategy

The synthesis is designed to minimize racemization. Direct methylation of the free amino acid
is avoided due to the risk of poly-methylation (quaternary ammonium formation). Instead, we
employ a carbamate-protected precursor (Boc) which allows for mono-methylation using
Sodium Hydride (NaH) and Methyl lodide (Mel).

Strategic Pathway (Graphviz Diagram)
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Target: H-D-MeCha-OH-HCI Reagents: 4N HCI in Dioxane
(N-Methyl-D-Cyclohexylalanine HCI) (Acidolytic Deprotection)

Deprotection
Intermediate: Boc-D-MeCha-OH Reagents: Mel, NaH, THF
(N-Boc-N-Methyl-D-Cyclohexylalanine) (Cheung-Benoiton Method)
-Methylation

Starting Material: Boc-D-Cha-OH

(N-Boc-D-Cyclohexylalanine)

Click to download full resolution via product page

Figure 1: Retrosynthetic disconnection showing the N-methylation of the Boc-protected
precursor followed by acidolytic cleavage.

Detailed Experimental Protocol
Phase 1: N-Methylation of Boc-D-Cha-OH

Objective: Introduce the methyl group on the amide nitrogen without racemizing the alpha-
carbon. Mechanism: Formation of a sodium salt of the carbamate, followed by

attack on methyl iodide.

Materials
¢ Substrate: Boc-D-Cyclohexylalanine (Boc-D-Cha-OH) [10.0 mmol, 2.71 g]

+ Methylating Agent: Methyl lodide (Mel) [80.0 mmol, 5.0 mL] (Caution: Carcinogen)
¢ Base: Sodium Hydride (NaH), 60% dispersion in mineral oil [30.0 mmol, 1.2 g]

¢ Solvent: Anhydrous Tetrahydrofuran (THF) [50 mL]
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Quench: Ethyl Acetate, Water, 5% Citric Acid[4]

Step-by-Step Procedure

Preparation: Flame-dry a 250 mL round-bottom flask (RBF) equipped with a magnetic stir bar
and a nitrogen inlet.

Solvation: Dissolve Boc-D-Cha-OH (2.71 g) in anhydrous THF (50 mL). Cool the solution to
0°C using an ice bath.

Addition of Methyl lodide: Add Mel (5.0 mL) to the stirring solution.

o Note: Mel is added before the base to ensure immediate trapping of the anion, minimizing
the lifetime of the reactive intermediate.

Addition of Base: Carefully add NaH (1.2 g) in small portions over 15 minutes.
o Observation: Vigorous evolution of hydrogen gas (
) will occur. Ensure adequate venting.

Reaction: Allow the reaction to warm to room temperature (25°C) and stir for 24 hours. The
solution should become a thick, cloudy suspension.

Quenching: Cool the flask back to 0°C. CAUTIOUSLY add water dropwise to destroy excess
NaH.

Workup:
o Concentrate the THF in vacuo to approximately 10 mL.
o Dilute with Ethyl Acetate (100 mL) and Water (50 mL).

o Critical Step: The product is a carboxylic acid.[5] It will be in the aqueous layer if the pH is
basic. However, the reaction conditions usually leave the mixture basic.

o Wash the organic layer with water (2 x 30 mL). Discard the organic layer (contains mineral
oil).
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o Acidify the combined aqueous layers to pH 2—-3 using 5% Citric Acid or 1N HCI.

o Extract the acidified aqueous layer with Ethyl Acetate (3 x 50 mL). The product (Boc-D-
MeCha-OH) is now in the organic phase.

e Drying: Wash the combined organic extracts with brine, dry over anhydrous

, filter, and evaporate to dryness.

o Yield: Expect a colorless oil or white foam (Approx. 2.5-2.8 g).

Phase 2: Deprotection & Salt Formation

Objective: Cleave the Boc group to yield the hydrochloride salt.

Materials
e Substrate: Crude Boc-D-MeCha-OH (from Phase 1)

e Reagent: 4N HCl in 1,4-Dioxane

e Precipitation Solvent: Diethyl Ether (anhydrous)

Step-by-Step Procedure

» Dissolution: Dissolve the crude oil from Phase 1 in a minimum amount of dry 1,4-dioxane
(approx. 5 mL).

e Acidolysis: Add 4N HCI in Dioxane (20 mL, excess).
e Reaction: Stir at room temperature for 60—90 minutes.
o Monitoring: TLC (System:

:MeOH:AcOH 90:8:2) should show disappearance of the starting material (

) and appearance of a baseline spot.

» Precipitation: Slowly add cold Diethyl Ether (100 mL) to the reaction mixture while stirring
rapidly. A white precipitate should form.
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o Troubleshooting: If an oil forms instead of a solid, decant the supernatant, triturate the olil
with fresh ether, and scratch the flask walls with a glass rod to induce crystallization.

o Filtration: Filter the solid under nitrogen (hygroscopic). Wash with cold ether (3 x 20 mL).
e Drying: Dry the solid in a vacuum desiccator over

or KOH pellets for 12 hours.

Experimental Workflow Visualization
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Start: Boc-D-Cha-OH

(in THF, 0°C)

[Add Methyl lodide (8 eq)]

Add NaH (3 eq)

(Portionwise)

Stir 24h @ RT

Quench (H20)

Extract with EtOAc
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(pH 3, Citric Acid)
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l

Final Product:

H-D-MeCha-OH-HCI
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Figure 2: Step-by-step workflow for the synthesis and purification of H-D-MeCha-OH[6][7]-HCI.

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b1500226/docs?utm_src=pdf-body-img#application-note-synthesis-protocol-for-h-d-mecha-oh-hydrochloride
https://aapep.bocsci.com/amino-acids/boc-amino-acids-3257.html?page=11
https://patents.google.com/patent/WO2010106550A2/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1500226?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Analytical Validation (QC)

To ensure the protocol yielded the correct compound without racemization, the following
analytical data must be verified.

Test Expected Result Diagnostic Note

The singlet at ~2.5-2.6 ppm
confirms N-methylation.
2.55 (s, 3H, N-Me) Absence of doublet splitting

confirms mono-methylation.

1H NMR (DMSO-d6)

Broad multiplet characteristic

1H NMR (DMSO-d6) of the cyclohexyl ring. Distinct

0.8-1.8 (m, 13H, Cyclohexyl)
from aromatic signals of Phe.

Mass Spectrometry ESI-MS in positive mode.

Column: C18. Gradient: 5-95%

HPLC Purity > 98%
MeCN/H20 (+0.1% TFA).
Measured in 1N HCI or MeOH.
Note: The sign of rotation often
Optical Rotation to inverts between the free amino

acid and the N-methyl

derivative.

Critical Troubleshooting: Racemization Check

If the optical rotation is significantly lower than expected (e.g., near 0°), partial racemization
occurred during the NaH step.

o Corrective Action: Lower the reaction temperature to -5°C or switch to the Freidinger method
(formation of oxazolidinone using paraformaldehyde/TsOH followed by reductive cleavage
with

), which rigidly locks the stereochemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Buy h-d-Mecha-oh hydrochloride (EVT-1789210) [evitachem.com]
2. ETHANOLAMINE HYDROCHLORIDE synthesis - chemicalbook [chemicalbook.com]

3. CN103420855A - Trans-4-amino cyclohexylmethanol hydrochloride and preparation
method thereof - Google Patents [patents.google.com]

4. peptide.com [peptide.com]
5. N-Methylation of Boc amino acids - Lokey Lab Protocols [lokeylab.wikidot.com]
6. aapep.bocsci.com [aapep.bocsci.com]

7. WO2010106550A2 - A process for the preparation of n-[[trans-4-(1-
methylethyl)cyclohexyl]carbonyl]-d-phenylalanine - Google Patents [patents.google.com]

To cite this document: BenchChem. [Application Note: Synthesis Protocol for H-D-MeCha-
OH Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1500226/docs#application-note-synthesis-protocol-
for-h-d-mecha-oh-hydrochloride]

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://www.google.com/url?sa=E&q=https%3A%2F%2Fcdnsciencepub.com%2Fdoi%2Fabs%2F10.1139%2Fv77-127
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.acs.org%2Fdoi%2Fabs%2F10.1021%2Fjo00149a017
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.acs.org%2Fdoi%2F10.1021%2Fcr030024z
https://www.benchchem.com/product/b1500226?utm_src=pdf-custom-synthesis#bc-rfq
https://www.evitachem.com/product/evt-1789210
https://www.chemicalbook.com/synthesis/ethanolamine-hydrochloride.htm
https://patents.google.com/patent/CN103420855A/en
https://patents.google.com/patent/CN103420855A/en
https://www.peptide.com/custdocs/1184%20boc-on.pdf?osCsid=nf5b6ms0da50s49kb6abtb84j5
http://lokeylab.wikidot.com/wiki:n-alkylation-of-boc-amino-acids
https://aapep.bocsci.com/amino-acids/boc-amino-acids-3257.html?page=11
https://patents.google.com/patent/WO2010106550A2/en
https://patents.google.com/patent/WO2010106550A2/en
https://www.benchchem.com/product/b1500226/docs#application-note-synthesis-protocol-for-h-d-mecha-oh-hydrochloride
https://www.benchchem.com/product/b1500226/docs#application-note-synthesis-protocol-for-h-d-mecha-oh-hydrochloride
https://www.benchchem.com/product/b1500226/docs#application-note-synthesis-protocol-for-h-d-mecha-oh-hydrochloride
https://www.benchchem.com/product/b1500226/docs#application-note-synthesis-protocol-for-h-d-mecha-oh-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1500226?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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